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Compound of Interest

Compound Name: Atreleuton-d4

Cat. No.: B15561017 Get Quote

Disclaimer: This document provides guidance on the proper disposal of Atreleuton-d4 based

on general principles of laboratory safety and chemical waste management. A specific Safety

Data Sheet (SDS) for Atreleuton-d4 was not publicly available at the time of writing.

Researchers must consult their institution's Environmental Health and Safety (EH&S)

department for specific protocols and comply with all applicable federal, state, and local

regulations.

Atreleuton-d4, a deuterated stable isotope-labeled internal standard for Atreleuton, requires

careful handling and disposal to ensure the safety of laboratory personnel and minimize

environmental impact.[1] While specific hazard data for the deuterated form is not readily

available, the unlabelled compound, Atreleuton, is a selective 5-Lipoxygenase inhibitor used in

research.[2] As with any chemical substance, proper disposal is a critical component of the

laboratory workflow.

Regulatory Framework for Chemical Waste Disposal
The disposal of chemical waste from laboratories is governed by a stringent regulatory

framework, primarily under the Resource Conservation and Recovery Act (RCRA) established

by the U.S. Environmental Protection Agency (EPA).[3] These regulations are designed to

protect human health and the environment from the potential hazards of chemical waste.[3]

Academic and research laboratories may be subject to specific regulations, such as Subpart K

of the RCRA, which provides alternative requirements for hazardous waste management in

these settings.[4][5]
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Key regulatory requirements for the disposal of hazardous chemical waste in a laboratory

setting are summarized in the table below.
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Requirement Specification Regulatory Body

Waste Determination

The generator of the waste is

responsible for determining if it

is hazardous.[6]

EPA

Container Management

Waste containers must be in

good condition, compatible

with the waste, and kept

closed.[3][6]

EPA, OSHA

Labeling

Containers must be clearly

labeled with the words

"Hazardous Waste" and the

identity of the contents.[6][7]

EPA, DOT

Accumulation

Waste must be accumulated at

or near the point of generation

in a designated Satellite

Accumulation Area (SAA).[6][7]

EPA

Volume Limits in SAA

Up to 55 gallons of hazardous

waste or 1 quart of acutely

hazardous waste can be

accumulated.[6]

EPA

Storage Time Limits

Containers can be stored in an

SAA for up to 12 months,

provided volume limits are not

exceeded.[6] Once the volume

limit is reached, the waste

must be moved within 3 days.

EPA

Training

All personnel handling

hazardous waste must receive

appropriate training.[3][7]

EPA, OSHA

Disposal

Disposal must be conducted

through a licensed hazardous

waste contractor.[7]

EPA

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15561017?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step-by-Step Disposal Protocol for Atreleuton-d4
The following protocol provides a general procedure for the safe disposal of Atreleuton-d4.

This should be adapted to comply with your institution's specific policies.

1. Waste Identification and Classification:

Hazard Assessment: In the absence of a specific SDS, treat Atreleuton-d4 with the same

precautions as its parent compound, Atreleuton. Although not classified as acutely toxic, it

should be handled as a potentially hazardous chemical.

Waste Stream Determination: Determine if the Atreleuton-d4 waste is pure, in solution, or

mixed with other chemicals. This will dictate the appropriate waste container and

segregation.

2. Personal Protective Equipment (PPE):

Always wear appropriate PPE, including a lab coat, safety glasses, and chemical-resistant

gloves, when handling Atreleuton-d4 and its waste.

3. Waste Segregation and Collection:

Solid Waste: Collect pure Atreleuton-d4 solid waste in a designated, properly labeled

hazardous waste container.

Liquid Waste: If Atreleuton-d4 is in a solvent, collect it in a compatible, labeled liquid waste

container. Do not mix with incompatible waste streams. For example, halogenated and non-

halogenated solvents should be collected separately.

Sharps: Any sharps, such as needles or contaminated glassware, must be disposed of in a

designated sharps container.

4. Container Management:

Container Selection: Use containers that are chemically resistant to the waste being

collected and have a secure, leak-proof lid.
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Labeling: Immediately label the waste container with the full chemical name ("Atreleuton-
d4"), the solvent if applicable, the concentration, and the date of accumulation. Follow your

institution's specific labeling requirements.

Closure: Keep waste containers closed at all times, except when adding waste.

5. Storage in a Satellite Accumulation Area (SAA):

Store the labeled waste container in a designated SAA that is at or near the point of

generation.[6][7]

Ensure the SAA is in a well-ventilated area and away from ignition sources.

Provide secondary containment for liquid waste containers to prevent spills.

6. Request for Waste Pickup:

Once the waste container is full or has reached the storage time limit, submit a request for

pickup to your institution's EH&S department or designated hazardous waste management

service.

Do not dispose of Atreleuton-d4 down the drain or in the regular trash.[3]

Visualizing Disposal Procedures
To aid in the understanding of the disposal workflow and decision-making processes, the

following diagrams have been created using the Graphviz (DOT language).
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Waste Segregation Decision Process

Generated Atreleuton-d4 Waste

Solid?

Pure Solid Waste Container

Yes

Liquid?

No

Halogenated Solvent?

Yes

Contaminated Sharps?

No

Halogenated Liquid Waste

Yes

Non-Halogenated Liquid Waste

No

Sharps Container

Yes

Consult EH&S for Mixed Waste

No

Click to download full resolution via product page

Caption: Decision tree for the proper segregation of Atreleuton-d4 waste.
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Atreleuton-d4 Disposal Workflow

1. Waste Generation
Atreleuton-d4

2. Wear Appropriate PPE

3. Segregate Waste
(Solid, Liquid, Sharps)

4. Use Labeled, Compatible Container

5. Store in Designated SAA

6. Container Full or Time Limit Reached?

No

7. Request EH&S Pickup

Yes

8. Document Waste Disposal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. bdg.co.nz [bdg.co.nz]

2. medchemexpress.com [medchemexpress.com]

3. danielshealth.com [danielshealth.com]

4. epa.gov [epa.gov]

5. acs.org [acs.org]

6. ehrs.upenn.edu [ehrs.upenn.edu]

7. Hazardous Waste Disposal Guide: Research Safety - Northwestern University
[researchsafety.northwestern.edu]

To cite this document: BenchChem. [Prudent Disposal of Atreleuton-d4 in a Laboratory
Setting]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15561017#atreleuton-d4-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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